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Compound of Interest

4-(2-Bromo-4-fluorophenyl)butan-
Compound Name:
2-one

Cat. No.: B13540569

Get Quote

\ J

Document Control:
+ Classification: Research Chemical / Novel Chemical Entity (NCE)
e Primary Hazard: Irritant / Potential Sensitizer

¢ Molecular Formula:

[1]

* Molecular Weight: 245.09 g/mol [1][2]

Physicochemical Profile & Identification

Understanding the physical state of the molecule is the first step in safety. As a halogenated
ketone, this compound exhibits lipophilicity and specific solubility profiles critical for extraction
and purification.
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Property

Value
(Predicted/Experimental)

Context for Handling

Physical State

Pale yellow to colorless oil (low

melting solid)

Likely liquid at RT; handle with
pipettes or syringes.[2]

High boiling point; requires

Boiling Point ~110-120°C @ 0.5 mmHg ) o
high vacuum for distillation.[2]
- Insoluble in water. Use organic
Solubility DCM, EtOAc, THF, DMSO )
solvents for spill cleanup.[3]
] ] Combustible but not highly
Flash Point >110°C (Predicted)
flammable.
o Electrophilic (Ketone) / Aryl Ar-Br bond is light-sensitive;
Reactivity

Halide

store in amber vials.[2]

Hazard Identification & Toxicology (GHS Proxy)

In the absence of compound-specific animal data, we apply the Precautionary Principle based

on the 4-(phenyl)butan-2-one scaffold and halogenated aromatics.

Core Hazards (H-Statements)

e H315: Causes skin irritation.[4][5][6] (The lipophilic tail allows skin permeation).

o H319: Causes serious eye irritation.[4][5][6][7][8]

o H335: May cause respiratory irritation.

Exposure Response Logic

The following decision tree outlines the immediate response protocols for exposure events.
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Figure 1: Immediate response workflow for accidental exposure.[2][6]

Safe Handling & Engineering Controls
Personal Protective Equipment (PPE) Matrix

e Gloves:Nitrile (0.11 mm minimum) is recommended.

o Reasoning: Ketones can swell latex; however, the phenyl ring reduces the aggressive
solvation power compared to pure acetone or MEK. Nitrile offers the best balance of
dexterity and protection.

o Respiratory: If handling >5g outside a fume hood, use a Half-mask with Organic Vapor (OV)
cartridges.

o Eye Protection: Chemical splash goggles (ANSI Z87.1) are mandatory.[3][6]

Storage & Stability[2]

o Atmosphere: Store under Argon or Nitrogen.

o Why? The ketone alpha-position is susceptible to autoxidation over long periods, and the
aryl bromide can undergo slow photolytic debromination.

o Temperature: Refrigerator (2-8°C) recommended for long-term purity.[2]
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Synthesis & Research Utility

This compound is a valuable "Building Block" in medicinal chemistry. The 2-butanone tail
provides a handle for reductive amination (mimicking neurotransmitters), while the 2-Bromo-4-
fluoro motif allows for orthogonal functionalization.

Synthetic Workflow: Preparation & Application

The synthesis typically involves the Heck reaction or hydrogenation of an alpha-beta
unsaturated precursor.[2]

Precursor:
4-Fluoro-2-bromo-1-iodobenzene
+ Methyl Vinyl Ketone

Heck Reaction
(Pd(OACc)2, Base)

Intermediate:
Unsaturated Ketone

Reduce C=C only

Selective Hydrogenation
(Wilkinson's Cat.)

Target:
4-(2-Bromo-4-fluorophenyl)butan-2-one

Downstream Utility:
Reductive Amination (Drug Scaffolds)
Suzuki Coupling (Biaryls)
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Figure 2: Typical synthetic route and downstream utility of the scaffold.

Protocol: Reductive Amination (Example Application)

Context: Converting the ketone to a secondary amine (common in drug discovery).[2]

Dissolution: Dissolve 1.0 eq of 4-(2-Bromo-4-fluorophenyl)butan-2-one in DCE
(Dichloroethane).

Amine Addition: Add 1.1 eq of the desired primary amine and 1.5 eq of NaBH(OAc)3.

Quench: After 4 hours, quench with saturated NaHCO3.

Safety Note: This reaction generates boric acid derivatives and requires chlorinated solvent
handling protocols.

Disposal & Environmental Compliance

As a halogenated organic, this compound cannot be disposed of down the drain or in general
organic waste if the waste stream is incinerated without scrubbers (risk of HBr/HF formation).

o Waste Stream:Halogenated Organic Waste.

o Labeling: Must explicitly state "Contains Bromine/Fluorine" to alert waste handlers of
potential acid gas generation during incineration.

o Spill Cleanup: Absorb with Vermiculite or Sand. Do not use combustible materials like
sawdust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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